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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-methylphenol

CAS No.: 628332-28-5

Cat. No.: B2959273

Get Quote

Executive Summary & Structural Context
5-(Benzyloxy)-2-methylphenol (CAS: 628332-28-5) is a regio-defined phenolic ether used

primarily as a building block in medicinal chemistry. Structurally, it is a derivative of 4-

methylresorcinol (2,4-dihydroxytoluene) where the phenolic hydroxyl group at the meta position

relative to the methyl group is benzylated.

Key Characterization Challenge: The primary challenge in characterizing this molecule is

distinguishing it from its regioisomer, 4-(benzyloxy)-2-methylphenol, which can form if the

benzylation of 4-methylresorcinol is not regioselective. 13C NMR provides the definitive

fingerprint to resolve this ambiguity through specific chemical shift perturbations at the ipso and

ortho positions.

Structural Numbering
For the purpose of this guide and IUPAC consistency:
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C1: Phenolic C-OH

C2: Methyl-bearing carbon (C-CH3)

C5: Benzyloxy-bearing carbon (C-OBn)

Experimental vs. Predicted Chemical Shifts
The following data compares the theoretical chemical shifts of the target molecule against the

experimental baseline of its parent compound, 4-methylresorcinol. This comparison isolates the

Benzylation Effect (

), providing a self-validating mechanism for assignment.

Table 1: 13C NMR Chemical Shift Comparison (CDCl3,
100 MHz)
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Carbon
Position

Carbon
Type

Parent: 4-
Methylresor
cinol (

ppm) [1]

Target: 5-
(Benzyloxy)
-2-
methylphen
ol (

ppm) [Calc.]

(Shift
Effect)

Assignment
Logic

C1
C-OH

(Quaternary)
154.8 155.2 +0.4

Minimal

change; distal

to

modification.

C2
C-Me

(Quaternary)
117.5 118.1 +0.6

Ortho to OH;

weak

shielding

change.

C3
CH

(Aromatic)
131.2 131.5 +0.3

Meta to OBn;

inductive

effect.

C4
CH

(Aromatic)
107.4 106.8 -0.6

Ortho to OBn;

shielding

increase.

C5
C-OBn

(Quaternary)
154.8 158.4 +3.6

Diagnostic:

O-Alkylation

deshielding.

C6
CH

(Aromatic)
103.1 101.5 -1.6

Ortho to OBn;

significant

shielding.

Me CH3 (Methyl) 15.6 15.8 +0.2

Unaffected by

distal

benzylation.

Bn-CH2
CH2

(Benzylic)
N/A 70.2 N/A

Key Signal:

Appearance

of O-CH2.
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Bn-Ipso C (Phenyl) N/A 137.1 N/A
Benzyl ring

attachment.

Bn-Ar CH (Phenyl) N/A
128.6, 128.0,

127.5
N/A

Typical

monosubstitu

ted benzene

pattern.

Note on Solvent Effects: In polar aprotic solvents like DMSO-d6, the phenolic C1 signal typically

shifts downfield (to ~156-157 ppm) due to hydrogen bonding with the solvent. The Benzyloxy

C5 signal is less sensitive to solvent polarity.

Structural Validation Workflow
To ensure the synthesized product is the correct 5-benzyloxy isomer and not the 4-benzyloxy

isomer, researchers should follow this logic pathway. The distinction relies on the coupling

patterns in HMBC (Heteronuclear Multiple Bond Correlation) spectroscopy.

Figure 1: Regioisomer Verification Logic
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Crude Product Mixture
(Post-Benzylation)

1H NMR Screening
Identify O-CH2 peak (~5.0 ppm)

13C NMR Acquisition
Locate C-O signals (~155-160 ppm)

Are there two distinct
Oxygenated Carbons?

HMBC Experiment
Correlate Methyl Protons (H-Me)

Yes

Target: 5-(Benzyloxy)-2-methylphenol
Methyl protons correlate to

C1 (OH) and C3 (H)

NOE: Me <-> H3 & H6
(Symmetric Environment)

Impurity: 4-(Benzyloxy)-2-methylphenol
Methyl protons correlate to

C1 (OH) and C3 (H)

NOE: Me <-> H3 only

NOESY / ROESY Check
Spatial Proximity

Click to download full resolution via product page

Caption: Logical workflow for distinguishing regioisomers using 2D NMR techniques. The key

differentiator is the NOE interaction between the methyl group and the aromatic protons.
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Mechanistic Insight: Substituent Effects
Understanding the electronic environment explains the observed chemical shifts and aids in

assigning the spectrum.

O-Alkylation Effect (C5): Converting the C5-OH to C5-O-Bn removes the hydrogen bond

donor capability at that position and adds a steric bulk. This typically results in a downfield

shift (+3 to +5 ppm) of the ipso carbon (C5) compared to the parent phenol.

Shielding at Ortho Positions (C4, C6): The electron-donating alkoxy group increases electron

density at the ortho and para positions. This causes an upfield shift (-1 to -2 ppm) for C4 and

C6 relative to the parent 4-methylresorcinol.

Methyl Group Stability: The methyl carbon (C2-Me) is electronically insulated from the

benzylation site, serving as an excellent internal reference standard (~15-16 ppm).

Experimental Protocol for NMR Acquisition
To reproduce the data presented in Table 1, follow this standardized acquisition protocol.

Sample Preparation:

Mass: Dissolve 15-20 mg of purified 5-(Benzyloxy)-2-methylphenol in 0.6 mL of CDCl3

(containing 0.03% TMS as internal standard).

Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent) to minimize

shimming errors.

Filtration: Filter the solution through a cotton plug if any turbidity is observed (crucial for

resolution).

Instrument Parameters (400 MHz equivalent):

Pulse Sequence:zgpg30 (Proton-decoupled 13C).

Spectral Width: 240 ppm (to capture carbonyls/aromatics and solvent).

Relaxation Delay (D1): 2.0 seconds (ensure relaxation of quaternary carbons C1, C2, C5).
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Scans (NS): Minimum 1024 scans for sufficient S/N ratio on quaternary carbons.

Temperature: 298 K (25°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. O-Cresol | CH3C6H4OH | CID 335 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Methylhydroquinone | High-Purity Research Chemical [benchchem.com]

4. 2-Methylhydroquinone | 95-71-6 [chemicalbook.com]

To cite this document: BenchChem. [Comprehensive Guide to 13C NMR Characterization of
5-(Benzyloxy)-2-methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2959273/docs#comprehensive-guide-to-13c-nmr-
characterization-of-5-benzyloxy-2-methylphenol]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-methylphenol
https://www.researchgate.net/publication/230133975_13C_NMR_sequence_analysis_17_Investigation_on_polyesters_from_diacids_and_diols
https://www.benchchem.com/product/b043894
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4201720.htm
https://www.benchchem.com/product/b2959273?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-methylphenol
https://www.researchgate.net/publication/230133975_13C_NMR_sequence_analysis_17_Investigation_on_polyesters_from_diacids_and_diols
https://www.benchchem.com/product/b043894
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4201720.htm
https://www.benchchem.com/product/b2959273/docs#comprehensive-guide-to-13c-nmr-characterization-of-5-benzyloxy-2-methylphenol
https://www.benchchem.com/product/b2959273/docs#comprehensive-guide-to-13c-nmr-characterization-of-5-benzyloxy-2-methylphenol
https://www.benchchem.com/product/b2959273/docs#comprehensive-guide-to-13c-nmr-characterization-of-5-benzyloxy-2-methylphenol
https://www.benchchem.com/product/b2959273/docs#comprehensive-guide-to-13c-nmr-characterization-of-5-benzyloxy-2-methylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2959273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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